1-(9H-carbazol-9-yl)-3-[4-(4-ethoxybenzyl)-1-piperazinyl]-2-propanol

• IUPAC Name: 1-carbazol-9-yl-3-[4-[(4-ethoxyphenyl)methyl]piperazin-1-yl]propan-2-ol
• InChI: InChI=1S/C28H33N3O2/c1-2-33-24-13-11-22(12-14-24)19-29-15-17-30(18-16-29)20-23(32)21-31-27-9-5-3-7-25(27)26-8-4-6-10-28(26)31/h3-14,23,32H,2,15-21H2,1H3
• InChI Key: OXQRYRABXLSCLE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2)CC(CN3C4=CC=CC=C4C5=CC=CC=C53)O
• Molecular Formula: C28H33N3O2
• Molecular Weight: 443.6 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 1-(9H-carbazol-9-yl)-3-[4-(4-ethoxybenzyl)-1-piperazinyl]-2-propanol involves intricate processes such as tandem oxidative aminocarbonylation-cyclization reactions. A study by Gabriele et al. (2006) outlines a method for synthesizing 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives, showcasing a relevant synthetic approach through palladium-catalyzed reactions (Gabriele et al., 2006).

Molecular Structure Analysis

The crystal structure of compounds containing elements similar to our compound of interest reveals detailed molecular conformations. For instance, the study on 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid by Faizi et al. (2016) provides insights into the conformational arrangement of related molecules, emphasizing the significance of X-ray diffraction analysis in determining molecular structures (Faizi et al., 2016).

Chemical Reactions and Properties

Chemical properties and reactions of compounds like 1-(9H-carbazol-9-yl)-3-[4-(4-ethoxybenzyl)-1-piperazinyl]-2-propanol are complex due to their multifunctional nature. Research by Mistry et al. (2016) on synthesizing 9-O-3-(1-piperazinyl/morpholinyl/piperidinyl)pentyl-berberines illustrates the chemical versatility of similar structures, including their potential for antioxidant and cytotoxic activities (Mistry et al., 2016).

Physical Properties Analysis

Understanding the physical properties of such compounds is crucial for their application in various fields. The study by Lessard et al. (2012) on fluorescent, thermoresponsive oligo(ethylene glycol) methacrylate copolymers highlights the importance of analyzing physical properties such as molecular weight and temperature responsiveness, which are relevant to the physical property assessment of our compound (Lessard et al., 2012).

Chemical Properties Analysis

The chemical behavior of 1-(9H-carbazol-9-yl)-3-[4-(4-ethoxybenzyl)-1-piperazinyl]-2-propanol and related compounds involves various reactions and interactions. Synthesis and evaluation studies, such as those conducted by Rajkumar et al. (2014), provide insights into the antimicrobial activities of related compounds, showcasing the diverse chemical properties and potential applications of these molecules (Rajkumar et al., 2014).